![molecular formula C22H21N5O3S B2524242 N-benzyl-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide CAS No. 852437-71-9](/img/structure/B2524242.png)
N-benzyl-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-benzyl-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2 group), a dimethoxyphenyl group (a benzene ring with two methoxy (OCH3) groups), a triazolopyridazine group (a two-ring structure containing three nitrogen atoms), and an acetamide group (a carbonyl (C=O) group attached to a nitrogen atom). The molecule also contains a sulfur atom, which forms a thioether linkage between the triazolopyridazine and acetamide groups .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The electron-donating methoxy groups and the electron-withdrawing nitrogen atoms would create a complex pattern of electron density in the molecule .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of polar groups like the carbonyl and amide could increase its solubility in polar solvents .
Scientific Research Applications
Antiproliferative Activity
- Research has shown that derivatives of the [1,2,4]triazolo[4,3-b]pyridazin-6-yl moiety, similar to the compound , exhibit antiproliferative activities. These compounds inhibited the proliferation of endothelial and tumor cells (Ilić et al., 2011).
Antioxidant Ability
- Some derivatives of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl group, which is structurally related to the compound in focus, have shown significant antioxidant ability in DPPH and FRAP assays, exceeding the activity of ascorbic acid in some cases (Shakir et al., 2017).
Insecticidal Assessment
- A study synthesized new derivatives that incorporated a thiadiazole moiety, like the compound , and assessed their insecticidal properties against the cotton leafworm, Spodoptera littoralis. These compounds were found to be effective insecticidal agents (Fadda et al., 2017).
Synthesis and Biological Assessment
- A related study developed methods for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides and conducted biological assessments. These compounds demonstrated a variety of interesting biological properties, suggesting potential pharmaceutical applications (Karpina et al., 2019).
Antimicrobial Activity
- Novel heterocyclic compounds structurally related to N-benzyl-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide have been synthesized and characterized, showing notable antibacterial and antifungal activities (Patel et al., 2015).
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazolo and 1,2,4-triazino quinoxalines, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of enzymes and receptors in the biological system .
Mode of Action
Based on its structural similarity to other 1,2,4-triazolo and 1,2,4-triazino quinoxalines, it can be inferred that the compound may interact with its targets through hydrogen bond accepting and donating characteristics . This allows it to make specific interactions with different target receptors, leading to changes in their function.
Biochemical Pathways
Based on its potential pharmacological activities, it can be inferred that the compound may affect various pathways related to cancer progression, microbial growth, inflammation, oxidative stress, viral replication, and enzyme activity .
Pharmacokinetics
The compound’s molecular weight, density, boiling point, and other physical and chemical properties suggest that it may have certain bioavailability .
Result of Action
Based on its potential pharmacological activities, it can be inferred that the compound may induce changes in cell proliferation, microbial growth, inflammation, oxidative stress, viral replication, and enzyme activity .
Properties
IUPAC Name |
N-benzyl-2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O3S/c1-29-17-9-8-16(12-18(17)30-2)22-25-24-19-10-11-21(26-27(19)22)31-14-20(28)23-13-15-6-4-3-5-7-15/h3-12H,13-14H2,1-2H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUDXUEIHJVLLSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NCC4=CC=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.